Cas no 84989-41-3 (2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives)

2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives structure
84989-41-3 structure
Product Name:2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives
CAS No:84989-41-3
MF:C32H60O2
MW:476.817610740662
CID:60798
PubChem ID:6441644
Update Time:2025-04-18

2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives
    • (4Z)-4-Pentadecylidene-3-tetradecyl-2-oxetanone
    • EC 284-932-5
    • EINECS 284-932-5
    • EINECS 255-745-6
    • DTXSID40860589
    • SCHEMBL2019122
    • 84989-41-3
    • (4Z)-4-pentadecylidene-3-tetradecyloxetan-2-one
    • 42272-70-8
    • NS00089429
    • 4-Pentadecylidene-3-tetradecyloxetan-2-one
    • 2-Oxetanone, 4-pentadecylidene-3-tetradecyl-
    • Inchi: 1S/C32H60O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-30(32(33)34-31)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3/b31-29-
    • InChI Key: BKSVJFGDPOUPBY-YCNYHXFESA-N
    • SMILES: O1C(C(/C/1=C/CCCCCCCCCCCCCC)CCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 476.459
  • Monoisotopic Mass: 476.459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 26
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 14.9

Experimental Properties

  • Density: 0.906
  • Boiling Point: 584.2°Cat760mmHg
  • Flash Point: 245.7°C
  • Refractive Index: 1.488
  • PSA: 26.30000
  • LogP: 11.22570
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